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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tripropyl phosphate-d21 in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant use of this compound.

Chemical and Physical Properties

A summary of the key quantitative data for Tripropyl phosphate-d21 is presented below for
easy reference.
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Property Value Reference
Molecular Formula C9oD2104P [1112]
Molecular Weight 245.36 g/mol [1][2]
Appearance Colorless to light yellow liquid [1]

Purity > 98% [2][3]
Density 1.012 g/cm3 [3]

Boiling Point 252 °C (486 °F) [3]

Flash Point 113 °C (235 °F) [3]

Water Solubility 6.45 g/L [3]

4°C, sealed, away from
Storage Temperature moisture.[1] In solvent: -80°C [1]
(6 months) or -20°C (1 month).

Experimental Protocol: Safe Handling and Disposal

Adherence to the following step-by-step procedures is mandatory to minimize exposure risk
and ensure a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against chemical exposure.

o Ventilation: All handling of Tripropyl phosphate-d21 should be conducted in a certified
laboratory fume hood or with mechanical exhaust ventilation.[3]

o Eye Protection: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166
(EV) standards.[3]

» Respiratory Protection: If a risk assessment indicates the need for air-purifying respirators,
use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering controls.[3]
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e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[4][5] Gloves must be
inspected before use and disposed of after contamination in accordance with laboratory
practices.[6]

o Body Protection: A complete suit protecting against chemicals or a standard lab coat should
be worn.[6]

Handling Procedure

e Pre-Handling:
o Read and understand the Safety Data Sheet (SDS) for Tripropyl phosphate-d21.[3][6]
o Ensure all necessary PPE is available and in good condition.[7]
o Verify that the fume hood or other ventilation system is functioning correctly.
e During Handling:
o Avoid contact with skin and eyes.[3]
o Avoid inhalation of vapor or mist.[3]
o Handle in a well-ventilated place.[6]
o Post-Handling:
o Wash hands thoroughly after handling.[6]

o Clean and decontaminate the work area.

Accidental Release Measures

In the event of a spill, follow these procedures:
e Evacuate the immediate area.

o Ensure adequate ventilation.
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Wear the appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[6]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[6]

Do not let the product enter drains.[6]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][6]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][6]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[3][6]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Consult a physician.[3][6]

Disposal Plan

Proper disposal of Tripropyl phosphate-d21 and its containers is crucial to prevent
environmental contamination.

Dispose of waste material as hazardous waste through a licensed disposal company.[6]

Keep the chemical in its original, suitable, and closed containers for disposal.[6]

Do not mix with other waste.[6]

Handle uncleaned containers as you would the product itself.[6]

Follow all national and local regulations for chemical waste disposal.[6]
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Operational Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Tripropyl
phosphate-d21, from preparation to disposal.

Preparation
- Review SDS
- Verify Fume Hood
- Inspect PPE

Handling

(in Fume Hood)
- Wear Full PPE
- Avoid Contact/Inhalation

If Spill Occurs

Post-Handling
- Decontaminate Workspace Accidental Spill
- Wash Hands

Spill Response
- Evacuate & Ventilate
- Wear PPE
- Absorb & Collect

Storage
- 4°C, Sealed For Waste

- Away from Moisture

Disposal
- Hazardous Waste
- Licensed Company
- Do Not Mix Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tripropyl Phosphate-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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